1-(propan-2-yl)-1H-1,2,4-triazol-3-amine

Specification

• CAS No.: 1183827-04-4
• Molecular Formula: C5H10N4
• Molecular Weight: 126.16
• IUPAC Name: 1-propan-2-yl-1,2,4-triazol-3-amine
• Standard InChI: InChI=1S/C5H10N4/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3,(H2,6,8)
• Standard InChI Key: MYXSAVAFEFCDKG-UHFFFAOYSA-N
• SMILES: CC(C)N1C=NC(=N1)N
• Canonical SMILES: CC(C)N1C=NC(=N1)N

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Molecular Structure

The systematic IUPAC name for this compound is 1-propan-2-yl-1H-1,2,4-triazol-3-amine, reflecting its substitution pattern on the triazole ring. The structure consists of a 1,2,4-triazole core with an isopropyl group (-CH(CH$_3$)$_2$) at position 1 and an amine (-NH$_2$) group at position 3. The SMILES notation CC(C)N1C=NC(=N1)N and InChIKey MYXSAVAFEFCDKG-UHFFFAOYSA-N provide unambiguous representations of its connectivity and stereochemistry.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_5\text{H}_{10}\text{N}_4$
Molecular Weight	126.16 g/mol
CAS Registry Number	1183827-04-4
PubChem CID	60912203

Physicochemical Properties

Physical State and Stability

The compound is described as a powder under standard conditions, with recommended storage at room temperature in a dry, ventilated environment. Its stability profile suggests susceptibility to moisture and oxidative degradation, necessitating airtight packaging under inert atmospheres for long-term preservation.

Synthesis and Manufacturing

Industrial Production Considerations

Scale-up processes prioritize cost efficiency and yield optimization. Continuous flow reactors and catalytic systems (e.g., acid catalysts) may enhance reaction kinetics and selectivity. American Elements notes the capability to produce custom quantities up to multi-ton scales, with packaging options including fiber drums and super sacks.

Precautionary Statement	Implementation Guidance
P261	Avoid inhalation of dust/particles
P301+P312	If swallowed: Call poison center
P305+P351+P338	Eye contact: Rinse cautiously